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Compound of Interest

Compound Name: Methylaminoacetonitrile sulfate

CAS No.: 33986-15-1

Cat. No.: B1418051

Get Quote

Identity, Characterization, and Synthetic Utility in
Heterocyclic Chemistry[1][2][3]
Executive Summary
Methylaminoacetonitrile sulfate (CAS 33986-15-1) is the sulfuric acid salt of

methylaminoacetonitrile.[2] It serves as a strategic "masked" amino acid precursor and a

bifunctional building block containing both a nucleophilic amine and an electrophilic nitrile.[1] Its

primary utility lies in the synthesis of Sarcosine (N-methylglycine) and the construction of 1,2-

azoles (pyrazoles) and 1,3-azoles (imidazoles) via cyclocondensation.[1]

Nomenclature and Chemical Identity
Precise identification is critical as this compound is often confused with its hydrochloride analog

or the non-methylated parent.[1]

Table 1: Chemical Identity Matrix
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Parameter Specification

Primary Name Methylaminoacetonitrile Sulfate

CAS Number 33986-15-1

IUPAC Name 2-(Methylamino)acetonitrile sulfate (1:[1]1)

Common Synonyms
Sarcosinonitrile sulfate; N-Methylglycinonitrile

sulfate; N-Methylaminoacetic acid nitrile sulfate

Molecular Formula

C

H

N

[1] · H

SO

(or C

H

N

O

S)

Molecular Weight 168.17 g/mol

SMILES CNCC#N.OS(=O)(=O)O

InChI Key GTGIXCPOLMWQTC-UHFFFAOYSA-N

Visualizing the Nomenclature Hierarchy
The following diagram illustrates the structural relationships and synonym derivation for clear

database searching.
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Methylaminoacetonitrile Sulfate
(CAS 33986-15-1)

Sarcosinonitrile Sulfate
(Derived from Sarcosine)

N-Methylglycinonitrile Sulfate
(Amino Acid Nomenclature)

2-(Methylamino)acetonitrile Sulfate
(IUPAC)

Structure:
[CH3-NH2(+)-CH2-CN] [HSO4(-)]

Chemical Composition
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Figure 1: Nomenclature hierarchy linking common trade names to the IUPAC identity.[1]

Physicochemical Properties
Understanding the physical state is essential for handling and stoichiometry calculations.[1]

Table 2: Physical Properties

Property Value Context

Appearance
White to off-white crystalline

powder

Hygroscopic; store under inert

gas.[1]

Melting Point 159.0 – 163.0 °C
Decomposition often occurs

near MP.[1]

Solubility
High in Water; Moderate in

Methanol

Insoluble in non-polar solvents

(Hexane, Et2O).[1]

Acidity (pH) Acidic in aqueous solution
Due to the sulfuric acid

counterion.[1]

Stability Stable under dry conditions
Hydrolyzes to Sarcosine in the

presence of moisture/acid.[1]
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Synthetic Utility & Mechanisms
Methylaminoacetonitrile sulfate is a bifunctional synthon. The amine group (

) acts as a nucleophile, while the nitrile group (

) acts as an electrophile (after activation) or a precursor to a carboxylic acid.[1]

A. Hydrolysis to Sarcosine (N-Methylglycine)
The most direct application is the synthesis of Sarcosine, a biomarker for prostate cancer and a

glycine transporter inhibitor.[1]

Mechanism:

Protonation: The nitrile nitrogen is protonated by the sulfuric acid counterion.[1]

Hydration: Water attacks the nitrile carbon to form an amide intermediate.[1]

Hydrolysis: The amide bond is cleaved to yield the carboxylic acid.[1]

B. Heterocycle Formation (Imidazoles & Pyrazoles)
This is the primary utility in drug discovery.[1] The compound reacts with amidines, hydrazines,

or isothiocyanates to close 5-membered rings.[1]

Protocol: Synthesis of 1-Methyl-4-cyano-5-aminopyrazole (Theoretical Workflow) Note: This

scaffold is a precursor to phenylpyrazole insecticides.

Reagents: Methylaminoacetonitrile sulfate, Ethoxymethylene malononitrile, Base (Et

N or NaOAc).[1]

Step 1 (Free Basing): Treat the sulfate salt with mild base to release the free amine in situ.[1]

Step 2 (Condensation): The amine attacks the ethoxymethylene carbon.

Step 3 (Cyclization): Intramolecular attack of the hydrazine equivalent (or second nitrogen

source) on the nitrile carbon.
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Synthetic Pathway Visualization
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Figure 2: Divergent synthetic pathways yielding Amino Acids (Path A) or Heterocycles (Path B).

[1]

Handling, Safety, and Analytical Characterization[1]
Safety Protocol (E-E-A-T)

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[1][3]

Handling: Use a fume hood.[1] The sulfate salt is less volatile than the free base but can

generate HCN if exposed to strong acids under certain conditions (though hydrolysis to the
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acid is more likely).

Storage: Desiccate at room temperature. Hygroscopic nature degrades purity over time.[1]

Analytical Characterization
To validate the identity of the compound in the lab, look for these signals:

IR Spectroscopy:

Nitrile (-C≡N): Sharp, weak band at ~2230–2250 cm

.[1]

Amine salt (N-H): Broad bands in 2800–3200 cm

region.[1]

Sulfate: Strong broad bands ~1100 cm

.[1]

1H NMR (D

O):

Singlet at

ppm (N-CH

).[1]

Singlet at

ppm (N-CH

-CN).[1]

Note: Shifts may vary depending on pH and concentration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Heterocyclic Chemistry [cem.com]

2. Cyanides/Nitriles C2-C6 | CymitQuimica [cymitquimica.com]

3. Aminoacetonitrile sulfate (1:1) | C2H6N2O4S | CID 196971 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Methylaminoacetonitrile Sulfate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1418051/docs#technical-guide-
methylaminoacetonitrile-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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